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Compound of Interest

Compound Name: PIGMENT YELLOW 139

Cat. No.: B1584003

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Pigment Yellow 139,
an isoindoline-based organic pigment, in the formulation of high-performance polymer coatings.
This document outlines the pigment's key performance characteristics, provides detailed
experimental protocols for its incorporation and evaluation, and presents the data in a clear,
accessible format.

Pigment Yellow 139 is a reddish-shade yellow pigment known for its excellent light and
weather fastness, making it a suitable choice for demanding applications such as automotive
and industrial coatings.[1][2][3] It serves as a viable alternative to lead-based chrome yellow
pigments and can also be a cost-effective replacement for Pigment Yellow 83, offering superior
heat stability.[1][4]

Performance Characteristics

Pigment Yellow 139 exhibits a range of properties that make it well-suited for high-
performance coatings. Its excellent durability, including resistance to fading and color shifts
upon UV exposure, ensures long-term color stability in exterior applications.[5] The pigment is
available in both opaque and semi-transparent grades, with the opaque version being more
reddish.[5] It can be used in conjunction with inorganic pigments to achieve specific shades.[2]

Key performance indicators and physical properties are summarized in the table below.
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Data Presentation

Property

Value/Rating

Test
Condition/Standard

Source(s)

Color Index Name

Pigment Yellow 139

[2][6]

C.l. Number 56298 - [2]
CAS Number 36888-99-0 - [2][5]
Chemical Class Isoindoline - [2][6]117]
Molecular Formula C16H9N506 - [2][5]

Shade

Reddish Yellow

[1](21[5]

Heat Stability

240-250 °C

10 min exposure

[1](2][5][6]

Light Fastness (Full)

6-8 (on a scale of 1-8,

where 8 is excellent)

[2](5]

Light Fastness (Tint)

6

[5]

Weather Fastness

Excellent, especially

in deep shades

[1](21[3]

Migration Resistance

5 (on a scale of 1-5,

where 5 is excellent)

[2](5]

Acid Resistance

5 (on a scale of 1-5,

where 5 is excellent)

[2][5]

Alkali Resistance

4 (on a scale of 1-5,

where 5 is excellent)

[2][5]

Oil Absorption

35-69 g/100g

(2118l

Density

1.6 - 1.696 g/cm?3

[5]i8]

Specific Surface Area

22-25 m3/g

[5]L6]

Experimental Protocols

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.origochem.com/products/pigment-yellow-139/
https://www.sypigment.com/pigment-yellow-139.html
https://www.origochem.com/products/pigment-yellow-139/
https://www.origochem.com/products/pigment-yellow-139/
https://www.hengyitek.com/product/pigment-yellow-139-for-ink-paint-and-plastics/
https://www.origochem.com/products/pigment-yellow-139/
https://www.sypigment.com/pigment-yellow-139.html
https://www.zeyachem.net/pigment-yellow-139.html
https://www.origochem.com/products/pigment-yellow-139/
https://www.hengyitek.com/product/pigment-yellow-139-for-ink-paint-and-plastics/
https://www.precisechem.com/news/pigment-yellow-139-introduction-and-application/
https://www.origochem.com/products/pigment-yellow-139/
https://www.hengyitek.com/product/pigment-yellow-139-for-ink-paint-and-plastics/
https://www.precisechem.com/news/pigment-yellow-139-introduction-and-application/
https://www.origochem.com/products/pigment-yellow-139/
https://www.hengyitek.com/product/pigment-yellow-139-for-ink-paint-and-plastics/
https://www.sypigment.com/pigment-yellow-139.html
https://www.origochem.com/products/pigment-yellow-139/
https://www.hengyitek.com/product/pigment-yellow-139-for-ink-paint-and-plastics/
https://www.hengyitek.com/product/pigment-yellow-139-for-ink-paint-and-plastics/
https://www.precisechem.com/news/pigment-yellow-139-introduction-and-application/
https://www.origochem.com/products/pigment-yellow-139/
https://vichem.vn/en/product/fast-yellow-139-p-y-139/
https://www.origochem.com/products/pigment-yellow-139/
https://www.hengyitek.com/product/pigment-yellow-139-for-ink-paint-and-plastics/
https://www.origochem.com/products/pigment-yellow-139/
https://www.hengyitek.com/product/pigment-yellow-139-for-ink-paint-and-plastics/
https://www.origochem.com/products/pigment-yellow-139/
https://www.hengyitek.com/product/pigment-yellow-139-for-ink-paint-and-plastics/
https://www.origochem.com/products/pigment-yellow-139/
https://www.hengyitek.com/product/pigment-yellow-139-for-ink-paint-and-plastics/
https://www.precisechem.com/pigment-yellow-139-product/
https://www.hengyitek.com/product/pigment-yellow-139-for-ink-paint-and-plastics/
https://www.precisechem.com/pigment-yellow-139-product/
https://www.hengyitek.com/product/pigment-yellow-139-for-ink-paint-and-plastics/
https://www.sypigment.com/pigment-yellow-139.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

The successful incorporation of Pigment Yellow 139 into a high-performance coating system is
dependent on proper dispersion and thorough evaluation. The following protocols provide a
framework for laboratory-scale formulation and testing.

Pigment Dispersion

Proper dispersion is critical to achieving optimal color strength, gloss, and stability. An example
protocol for dispersing Pigment Yellow 139 in a solvent-based acrylic resin system is provided
below.

Objective: To achieve a Hegman gauge reading of 7 or higher, indicating a fine and uniform
dispersion.

Materials and Equipment:
e Pigment Yellow 139
e Solvent-based acrylic resin
e Appropriate solvent (e.g., xylene, butyl acetate)
o Dispersing agent (surfactant or polymeric dispersant)
» High-speed disperser (e.g., Cowles dissolver)
o Bead mill with 0.8-1.2 mm glass or ceramic beads
e Hegman gauge
e Viscometer
Protocol:
e Premix Preparation:
o In a suitable vessel, combine the acrylic resin, solvent, and dispersing agent.

o Agitate at low speed until a homogenous mixture is achieved.
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o Gradually add the Pigment Yellow 139 powder to the resin mixture under continuous
agitation.

o Increase the speed of the high-speed disperser to create a vortex and continue mixing for
20-30 minutes to wet out the pigment particles.

e Milling:
o Transfer the premix to the bead mill.

o Mill the mixture at a consistent speed and temperature (typically not exceeding 40°C) until
the desired particle size is achieved.

o Periodically take samples and check the dispersion quality using a Hegman gauge.
e Let-down:

o Once the target Hegman value is reached, let down the pigment concentrate with the
remaining resin and solvent to achieve the final desired pigment concentration and
Viscosity.

o Mix at low speed for 15-20 minutes to ensure uniformity.

Performance Evaluation of the Coating

Once the pigmented coating is prepared, it should be subjected to a series of standardized
tests to evaluate its performance.

3.2.1. Colorimetric Analysis
Objective: To quantify the color of the coating.
Protocol:

e Apply the coating to a standardized substrate (e.g., drawdown card or steel panel) at a
uniform thickness.

» Allow the coating to cure completely according to the resin manufacturer's specifications.
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e Using a spectrophotometer, measure the CIELAB color values (L, a, b*).

3.2.2. Lightfastness and Weatherability Testing

Objective: To assess the coating's resistance to degradation from light and weather.
Protocol:

e Prepare coated panels as described in the colorimetric analysis.

o Expose the panels in a xenon arc weather-ometer according to ASTM G155 or ISO 11341
standards.

o Periodically remove the panels and measure the change in color (AE*ab) and gloss.
3.2.3. Chemical Resistance Testing

Objective: To evaluate the coating's resistance to various chemicals.

Protocol:

e Apply and cure the coating on appropriate panels.

e Spot test the coating with various chemicals (e.g., 10% HCI, 10% NaOH, gasoline, ethanol)
according to ASTM D1308.

o After a specified exposure time, wash the panels and evaluate for any changes in
appearance, such as discoloration, blistering, or loss of adhesion.

Visualizations
Experimental Workflow
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Caption: Workflow for incorporating and testing Pigment Yellow 139.
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Caption: Properties of Pigment Yellow 139 and their relation to applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Pigment Yellow 139 in High-
Performance Polymer Coatings]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584003#using-pigment-yellow-139-in-high-
performance-polymer-coatings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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